Cas no 1223385-85-0 (1-Acetylindole-3,5-diyl Diacetate)

• Product Name: 1-Acetylindole-3,5-diyl Diacetate
• CAS No: 1223385-85-0
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• MDL: MFCD34550358
• CID: 5206580
• Update Time: 2025-05-30

1-Acetylindole-3,5-diyl Diacetate Chemical and Physical Properties

Names and Identifiers

• 1-Acetylindole-3,5-diyl Diacetate
• 1-Acetyl-1H-indole-3,5-diyl diacetate
• SY288428
• E86764
• Ethanone, 1-[3,5-bis(acetyloxy)-1H-indol-1-yl]-

• MDL： MFCD34550358
• Inchi： 1S/C14H13NO5/c1-8(16)15-7-14(20-10(3)18)12-6-11(19-9(2)17)4-5-13(12)15/h4-7H,1-3H3
• InChI Key： KWHMPKYOAHUWIP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CN(C(C)=O)C2C=CC(=CC=21)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 422
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6

Additional information on 1-Acetylindole-3,5-diyl Diacetate

1-Acetylindole-3,5-diyl Diacetate: A Comprehensive Overview

1-Acetylindole-3,5-diyl Diacetate (CAS No: 1223385-85-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an indole ring system with acetyl groups at specific positions. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many bioactive compounds and natural products. The acetylation at positions 3 and 5 of the indole ring further enhances its chemical versatility and potential applications.

The synthesis of 1-Acetylindole-3,5-diyl Diacetate involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent purification steps. The compound's stability and reactivity make it an ideal candidate for further functionalization or incorporation into larger molecular frameworks. Recent studies have explored its potential as a building block in the construction of complex molecules with tailored properties.

One of the most intriguing aspects of 1-Acetylindole-3,5-diyl Diacetate is its ability to participate in various chemical transformations. For instance, it has been employed in the synthesis of heterocyclic compounds, which are of great interest in drug discovery and materials science. Its reactivity can be fine-tuned by modifying the substituents on the indole ring or by introducing additional functional groups.

In terms of applications, 1-Acetylindole-3,5-diyl Diacetate has shown promise in the field of optoelectronics. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Recent research has focused on optimizing its performance by incorporating it into conjugated systems or blending it with other materials to enhance stability and efficiency.

Another area where 1-Acetylindole-3,5-diyl Diacetate has demonstrated potential is in catalysis. Its ability to act as a ligand or catalyst support has been explored in various reactions, including cross-coupling reactions and asymmetric synthesis. The compound's chiral environment can facilitate enantioselective reactions, making it valuable in the synthesis of chiral drugs and agrochemicals.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-Acetylindole-3,5-diyl Diacetate. Quantum mechanical calculations have revealed its frontier molecular orbitals and reaction pathways under different conditions. These findings have paved the way for more efficient synthetic routes and novel applications.

In conclusion, 1-Acetylindole-3,5-diyl Diacetate (CAS No: 1223385-85-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization make it an invaluable tool for researchers in organic chemistry, materials science, and beyond. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow.